Cas no 2228646-63-5 (1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228646-63-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5952875
• PubChem ID: 165783532
• Update Time: 2025-06-09

1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine
• EN300-1819083
• 2228646-63-5
• 1-[1-(cyclohex-3-en-1-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H19N/c13-12(8-9-12)11(6-7-11)10-4-2-1-3-5-10/h1-2,10H,3-9,13H2
• InChI Key： MVLBRULTIRCFET-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2CC=CCC2)CC1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine

1-1-(Cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228646-63-5): An Overview of a Novel Compound in Chemical and Pharmaceutical Research

1-1-(Cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228646-63-5) is a unique compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its intriguing structural properties and potential applications. This compound, characterized by its cyclopropyl and cyclohexenyl moieties, offers a promising platform for the development of new drugs and materials. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine is notable for its strained cyclopropyl rings and the presence of a cyclohexenyl group. The cyclopropyl rings, known for their high reactivity due to ring strain, can participate in various chemical reactions, making this compound a valuable intermediate in organic synthesis. The cyclohexenyl group, on the other hand, provides additional functionalization opportunities and can influence the overall reactivity and stability of the molecule.

The synthesis of 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine has been explored through several routes. One common method involves the reaction of a cyclohexenyl derivative with a suitable cyclopropyl precursor, followed by amine functionalization. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, a study published in the Journal of Organic Chemistry reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and excellent stereoselectivity.

In terms of its applications, 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine has shown promise in various areas of pharmaceutical research. Its unique structure makes it an attractive candidate for drug discovery programs targeting specific biological pathways. For example, researchers at the University of California have investigated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Preliminary results indicate that this compound exhibits selective inhibition activity against these enzymes, suggesting its potential as a lead compound for further development.

Beyond pharmaceutical applications, 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine has also been explored for its use in materials science. The strained nature of the cyclopropyl rings can be harnessed to create novel materials with unique mechanical properties. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for creating self-healing polymers. The ability to form dynamic covalent bonds within these polymers allows for efficient repair of damage under various conditions.

The environmental impact and safety profile of 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine are also important considerations. Initial toxicity studies suggest that this compound has low toxicity and is environmentally benign when handled properly. However, ongoing research is necessary to fully understand its long-term effects and ensure its safe use in industrial and laboratory settings.

In conclusion, 1-1-(cyclohex-3-en-1-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228646-63-5) is a fascinating compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and materials science innovations. As research continues to advance, it is likely that new uses and properties of this compound will be discovered, further expanding its utility in various fields.